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Compound of Interest

Compound Name: Bactenecin

Cat. No.: B179754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bactenecin is a cationic antimicrobial peptide originally isolated from bovine neutrophils,

characterized by its cyclic structure formed by a disulfide bond between two cysteine residues.

[1] Its sequence is Arg-Leu-Cys-Arg-Ile-Val-Val-Ile-Arg-Val-Cys-Arg-NH₂.[1] Bactenecin
exhibits broad-spectrum antimicrobial activity, particularly against Gram-negative bacteria.[1]

This document provides a detailed protocol for the chemical synthesis of Bactenecin using

Fmoc-based solid-phase peptide synthesis (SPPS), a widely adopted method for producing

high-purity peptides for research and pharmaceutical applications.[2]

Physicochemical Properties of Bactenecin
Property Value Reference

Amino Acid Sequence RLCRIVVIRVCR-NH₂ [1]

Molecular Formula C₆₃H₁₁₈N₂₄O₁₃S₂ [3]

Molecular Weight (Theoretical) 1483.9 Da [3]

Purity (Post-HPLC) >95% [1]

Purification Rate (Typical) ~70% [4][5]
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Experimental Protocol: Fmoc-Based Solid-Phase
Synthesis of Bactenecin
This protocol outlines the manual synthesis of Bactenecin on a Rink Amide resin to yield a C-

terminally amidated peptide.

Materials and Reagents
Rink Amide AM resin (100-200 mesh)

Fmoc-protected amino acids: Fmoc-Arg(Pbf)-OH, Fmoc-Leu-OH, Fmoc-Cys(Trt)-OH, Fmoc-

Ile-OH, Fmoc-Val-OH

Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Activation Base: DIPEA (N,N-Diisopropylethylamine)

Fmoc Deprotection Solution: 20% (v/v) piperidine in DMF (N,N-Dimethylformamide)

Washing Solvents: DMF, DCM (Dichloromethane), Isopropanol (IPA)

Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%

deionized water

Precipitation/Washing Solvent: Cold diethyl ether

Disulfide Bond Formation Buffer: 0.1 M Ammonium bicarbonate buffer (pH 8.2) with 10%

DMSO

Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC) system

with a C18 column

Analysis: Mass Spectrometry (MS)[6][7][8][9]

Synthesis Workflow
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Caption: Experimental workflow for the solid-phase synthesis of Bactenecin.

Step-by-Step Procedure
Resin Preparation:

Place the Rink Amide resin in a reaction vessel.

Swell the resin in DMF for at least 1 hour.

First Amino Acid Coupling (Fmoc-Arg(Pbf)-OH):

Remove the Fmoc group from the resin by treating with 20% piperidine in DMF for 20

minutes.

Wash the resin thoroughly with DMF.

In a separate vial, dissolve Fmoc-Arg(Pbf)-OH (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.)

in DMF.

Add the activated amino acid solution to the resin and shake for 2 hours.

Wash the resin with DMF, IPA, and DCM.

Chain Elongation (Iterative Cycles):

Repeat the following cycle for each subsequent amino acid in the sequence (Cys(Trt), Val,

Arg(Pbf), Ile, Val, Val, Ile, Arg(Pbf), Cys(Trt), Leu, Arg(Pbf)):
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Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes.

Washing: Wash the resin with DMF (3x), IPA (2x), and DMF (3x).

Coupling: Pre-activate the next Fmoc-amino acid (3 eq.) with HBTU (2.9 eq.) and

DIPEA (6 eq.) in DMF for 2 minutes. Add the solution to the resin and shake for 2 hours.

Washing: Wash the resin with DMF (3x), IPA (2x), and DCM (3x).

Cleavage and Global Deprotection:

After the final amino acid coupling, perform a final Fmoc deprotection.

Wash the resin thoroughly with DMF and DCM, and dry under vacuum.

Treat the dried resin with the cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3

hours at room temperature.

Filter the resin and collect the filtrate.

Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether

twice.

Dry the crude linear peptide under vacuum.

Disulfide Bond Formation (Cyclization):

Dissolve the crude linear peptide in 0.1 M ammonium bicarbonate buffer (pH 8.2)

containing 10% DMSO at a low peptide concentration (0.1-1 mg/mL) to favor

intramolecular cyclization.

Stir the solution open to the air for 24-48 hours, monitoring the reaction by HPLC and MS.

Purification and Characterization:

Lyophilize the cyclized peptide solution.
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Purify the crude cyclic Bactenecin by RP-HPLC using a C18 column with a

water/acetonitrile gradient containing 0.1% TFA.

Collect the fractions containing the pure peptide and lyophilize.

Confirm the molecular weight of the final product by mass spectrometry. The expected

monoisotopic mass will be consistent with the theoretical value of 1483.9 Da.

Logical Protocol Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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